Cas no 10043-18-2 (1-Propanol,3-(2-butoxyethoxy)-)

• Product Name: 1-Propanol,3-(2-butoxyethoxy)-
• CAS No: 10043-18-2
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 176475
• PubChem ID: 82319
• Update Time: 2025-04-19

1-Propanol,3-(2-butoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(2-butoxyethoxy)-
• 3-(2-Butoxyethoxy)-1-propanol
• 3-(2-Butoxyethoxy)propan-1-ol
• 3-(2-Butoxyethoxy)propanol
• DTXSID10905491
• BRN 1920657
• 10043-18-2
• Q27257433
• AKOS012355457
• SCHEMBL2565860
• 3KOS2SEW5C
• UNII-3KOS2SEW5C
• 1-Propanol, 3-(2-butoxyethoxy)-

• Inchi： 1S/C9H20O3/c1-2-3-6-11-8-9-12-7-4-5-10/h10H,2-9H2,1H3
• InChI Key： ANYPGYQTLSGXJN-UHFFFAOYSA-N
• SMILES： O(CCOCCCO)CCCC

Computed Properties

• Exact Mass: 176.1413
• Monoisotopic Mass: 176.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 0.9852 (rough estimate)
• Boiling Point: 247.88°C (rough estimate)
• Flash Point: 113.5°C
• Refractive Index: 1.4240 (estimate)
• PSA: 38.69